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Compound of Interest

Compound Name: Cck-33

Cat. No.: B1591339

For researchers and professionals in drug development, the meticulous management of
bioactive peptides like Cholecystokinin-33 (CCK-33) is fundamental to ensuring a safe and
compliant laboratory environment. Adherence to correct disposal protocols is crucial not only
for the protection of personnel but also for the preservation of our environment. This guide
provides essential, step-by-step instructions for the safe handling and disposal of CCK-33.

Immediate Safety and Handling Precautions

Before handling CCK-33, it is imperative to consult the product's Safety Data Sheet (SDS).
Always wear appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment:

» Gloves: Use nitrile or other chemically resistant gloves.

e Eye Protection: Wear safety glasses with side shields or goggles.
e Lab Coat: A standard laboratory coat is mandatory.

Handle CCK-33 in accordance with good industrial hygiene and safety practices.[1] Avoid the
formation of dust and prevent contact with skin, eyes, or clothing.[1]

Summary of Safety and Handling Information
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Parameter

Information

Source

Storage

Store in freezer.

[1]

In case of Eye Contact

Rinse immediately with plenty

of water for at least 15

minutes. Get medical attention.

[1]

In case of Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes. Get medical attention

if symptoms occur.

[1]

Environmental Precautions

Should not be released into

the environment.

[1]

Spill Cleanup

Sweep up and shovel into
suitable containers for

disposal. Avoid dust formation.

[1]

Step-by-Step Disposal Procedure for CCK-33

The proper disposal of CCK-33, whether in its pure form, in solution, or as contaminated

materials, requires a systematic approach to waste segregation and containment. All materials

that have come into contact with CCK-33 should be treated as chemical waste.

» Waste Identification and Segregation:

o lIsolate all materials contaminated with CCK-33, including:

Unused or expired CCK-33 powder.

Solutions containing CCK-33.

Materials used for spill cleanup.

Contaminated labware (e.qg., pipette tips, centrifuge tubes, flasks).
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o Segregate CCK-33 waste from other laboratory waste streams like biological or
radioactive waste.

o Containment of Solid and Liquid Waste:

o Solid Waste: Collect unused CCK-33 powder and other contaminated solids in a
dedicated, sealable plastic bag or container. This container should then be placed into a
larger, designated hazardous chemical waste container.

o Liquid Waste: All solutions containing CCK-33 must be collected in a sealable, chemically
resistant container (e.g., a high-density polyethylene bottle). Do not mix with other solvent
waste unless compatibility has been verified.

o Sharps Waste: Any contaminated sharps, such as needles or syringes, must be placed in
a designated sharps container.

o Labeling of Waste Containers:

[¢]

Clearly label all waste containers with "Hazardous Waste."

[¢]

The label must include the full chemical name: "Cholecystokinin-33 (CCK-33)."

[e]

Include the approximate concentration and quantity of the waste.

Note the date of waste accumulation.

o

[¢]

Identify the principal investigator or laboratory.
o Storage of Hazardous Waste:

o Store sealed hazardous waste containers in a designated, secure area away from general
laboratory traffic.

o Ensure the storage area is well-ventilated.

e Arranging for Professional Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of CCK-33.
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CCK-33 Disposal Workflow

By adhering to these procedures, laboratory personnel can effectively manage CCK-33 waste,
ensuring a safe working environment and responsible environmental stewardship.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1591339?utm_src=pdf-body
https://www.benchchem.com/product/b1591339?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591339?utm_src=pdf-body
https://www.benchchem.com/product/b1591339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.dk [fishersci.dK]

« To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for CCK-33]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591339#cck-33-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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